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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B7773079

An In-Depth Technical Guide to the Chemical Properties of Vat Blue 6 (CAS 130-20-1)

Introduction

Vat Blue 6, identified by the CAS number 130-20-1, is a synthetic organic compound belonging
to the anthraquinone class of vat dyes.[1][2] Also known under hames such as Vat Blue BC,
Indanthrone, and C.I. 69825, it is recognized for its brilliant blue color and excellent fastness
properties.[1][3][4] Its primary application lies in the dyeing and printing of cellulosic fibers like
cotton and viscose, as well as in the formulation of organic pigments for inks and paints. The
dye is applied through a vatting process, which involves its reduction to a water-soluble leuco
form for fiber impregnation, followed by oxidation to regenerate the insoluble, vibrant blue
pigment within the fiber. This guide provides a detailed overview of its chemical and physical
properties, experimental characterization protocols, and the fundamental dyeing process.

Chemical and Physical Properties

The key physicochemical properties of Vat Blue 6 are summarized below. These properties are
crucial for understanding its application, handling, and stability.
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Property Value Source(s)
CAS Number 130-20-1
Molecular Formula C28H12CI2N204
Molecular Weight 511.31 g/mol
Agquamarine blue or blue-green
Appearance
powder.
Insoluble in water, acetone,
. ethanol, and toluene. Slightly
Solubility ]
soluble in hot chloroform, o-
chlorophenol, and hot pyridine.
In concentrated sulfuric acid, it
appears brown and turns blue
Behavior in Acid upon dilution. The acid

reduction leuco form is
reddish-blue.

The alkaline-reduced leuco
Leuco Body Color )
body is green-blue.

. , Not applicable; decomposes at
Boiling Point )
high temperatures.

Melting Point Data not available.

] B Stable under normal
Chemical Stability
temperatures and pressures.

o Strong oxidizing and reducing
Incompatibilities
agents.

Experimental Protocols

Detailed experimental data for Vat Blue 6 is not extensively published. However, the following
sections describe standard methodologies for the spectroscopic analysis of complex vat dyes,
which are applicable for its characterization.
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UV-Visible (UV-Vis) Spectroscopy

This protocol determines the dye's absorption spectrum and its maximum absorption
wavelength (Amax), which is fundamental to its color properties.

o Objective: To measure the absorption spectrum of Vat Blue 6 in a suitable solvent.
e Instrumentation: A dual-beam UV-Vis spectrophotometer.
e Sample Preparation:

o Due to its insolubility in common solvents, a strong acid like concentrated sulfuric acid is

required for dissolution.
o Carefully prepare a dilute stock solution of Vat Blue 6 in the chosen solvent.

o Create a series of dilutions from the stock solution to find a concentration that yields an

absorbance reading between 0.1 and 1.0 at the Amax.
o Methodology:
o Record a baseline spectrum using a cuvette filled with the pure solvent.
o Fill a matched cuvette with the prepared dye solution.

o Scan the sample across a wavelength range (e.g., 200-800 nm) to record the absorption

spectrum.

o lIdentify the wavelength of maximum absorbance (Amax). For anthraquinone dyes,
characteristic absorptions arise from the extensive conjugated 1t-electron system.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the Vat Blue 6 molecule,

confirming its chemical structure.

» Objective: To obtain the infrared absorption spectrum and identify key functional groups.
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 Instrumentation: An FTIR spectrometer, typically equipped with an Attenuated Total
Reflectance (ATR) accessory.

e Sample Preparation:
o Ensure the Vat Blue 6 sample is a fine, dry powder.

o For the KBr pellet method, mix a small amount of the dye with dry potassium bromide
(KBr) and press it into a transparent pellet.

o For ATR-FTIR, no special preparation is needed beyond placing the powder on the ATR
crystal.

o Methodology (ATR-FTIR):
o Record a background spectrum of the clean, empty ATR crystal.
o Place a small amount of the Vat Blue 6 powder onto the crystal, ensuring good contact.

o Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4
cm™i,

o Analyze the resulting spectrum for characteristic absorption bands, such as C=0
(carbonyl) stretches from the quinone groups, C=C stretches from the aromatic rings, and
C-N and C-ClI bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the molecular structure, but its application to

insoluble vat dyes is challenging.
o Objective: To elucidate the carbon-hydrogen framework of the molecule.

o Challenges: The primary difficulty is the insolubility of Vat Blue 6. Specialized, and often
harsh, solvents like deuterated sulfuric acid may be required to achieve dissolution without

causing degradation.

 Instrumentation: A high-field NMR spectrometer.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b7773079?utm_src=pdf-body
https://www.benchchem.com/product/b7773079?utm_src=pdf-body
https://www.benchchem.com/product/b7773079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7773079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Methodology:
o Dissolve the sample in a suitable deuterated solvent.
o Acquire *H and 3C NMR spectra.

o The H NMR spectrum is expected to show complex signals in the aromatic region
(typically 7.0-9.0 ppm).

o The 13C NMR spectrum would show signals for aromatic carbons (110-150 ppm) and the
characteristic carbonyl carbons of the quinone groups at a downfield shift (>180 ppm).

Visualizations
Vat Dyeing Process

The core logical relationship for the application of Vat Blue 6 is the vat dyeing process. This
involves converting the insoluble pigment into a soluble form that can penetrate textile fibers,
after which it is reverted to its insoluble state.

Reduction Soluble Leuco Form )
(e.g., with Sodium Dithionite (Green-Blue) Agj(gi%tgn
Insoluble Vat Blue 6 _ Oxidation Vat Blue 6 Trapped
(Pigment Form) +——7—— (AirorChemical) | |nside Fiber
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The Vat Dyeing Process for Vat Blue 6.

General Experimental Workflow for Dye Characterization

The following diagram illustrates a typical workflow for the chemical and physical
characterization of a dye like Vat Blue 6.
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Workflow for Characterizing Vat Blue 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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